Cas no 50885-09-1 (N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide)

N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide structure
50885-09-1 structure
Product Name:N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide
CAS No:50885-09-1
MF:C17H14ClNO2S
MW:331.816562175751
CID:934434
PubChem ID:284039
Update Time:2025-04-19

N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloronaphthalen-1-yl)-4-methylbenzenesulfonamide
    • 1-[p-Toluenesulfonamido]-6-chloronaphthalene
    • AC1L5ZYX
    • AG-J-82345
    • AR-1B9494
    • CHEMBL495293
    • CTK4J3297
    • KST-1B4646
    • NSC139606
    • NCI-139606
    • DTXSID40300874
    • N-(6-Chloro-1-naphthyl)-4-methylbenzenesulfonamide #
    • DS-001960
    • NSC-139606
    • N-(6-CHLORONAPHTHALEN-1-YL)-4-METHYL-BENZENESULFONAMIDE
    • SIEAZKUCBOCXER-UHFFFAOYSA-N
    • N-(6-chloronaphthalen-1-yl)-4-methylbenzene sulfonamide
    • 50885-09-1
    • Inchi: 1S/C17H14ClNO2S/c1-12-5-8-15(9-6-12)22(20,21)19-17-4-2-3-13-11-14(18)7-10-16(13)17/h2-11,19H,1H3
    • InChI Key: SIEAZKUCBOCXER-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=CC=C2NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 331.04352
  • Monoisotopic Mass: 331.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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